Cas no 1517-51-7 (1-Propene-3,3,3-d3(9CI))

1-Propene-3,3,3-d3(9CI) Properties

Names and Identifiers

• 1-Propene-3,3,3-d3(9CI)
• PROPENE (3,3,3-D3)
• 1,1-dideuteropropene
• 1-propene-1,1-d2
• 1-Propene-1,2,3-tricarb
• 1-Propene-1,2,3-tricarboxylic acid, 3-methyl ester, (E)-
• cis-aconitic acid methyl ester
• CTK1I3397
• CTK1I3398
• Propen-1,2,3-tricarbonsaeure-3-methylester
• Propen-1c,2,3-tricarbonsaeure-triaethylester
• propene-1c,2,3-tricarboxylic acid triethyl ester
• propene-1-d2
• propene-3,3,3-d3
• propene-3-d3
• propylene-3,3,3-d2
• propylene-d3
• trans-Aconitsaeuretriethylester
• Propene-d3
• PROPYLENE (3,3,3-D3)
• Propene-3,3,3-D3 (gas)
• 3,3,3-Trideuterioprop-1-ene
• AKOS015910805
• MFCD00145174
• 1517-51-7
• PROPENE (3,3,3-D3, 98%)
• +Expand

• InChIKey： QQONPFPTGQHPMA-BMSJAHLVSA-N
• Inchi： InChI=1S/C3H6/c1-3-2/h3H,1H2,2H3/i2D3
• SMILES： C=CC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 48.0846
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 45.066
• Heavy Atom Count: 3
• Complexity: 7.5
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 1.19230
• PSA: 0
• Density: 0.617